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Compound of Interest

Compound Name: sodium borohydride

Cat. No.: B8817699 Get Quote

An In-depth Technical Guide to Sodium Borohydride: Safety Precautions and Handling for

Researchers and Drug Development Professionals

Sodium borohydride (NaBH₄) is a versatile and widely utilized reducing agent in chemical

synthesis, particularly within pharmaceutical and drug development laboratories. Its selectivity

for reducing aldehydes and ketones in the presence of less reactive carbonyl functional groups,

such as esters and amides, makes it an invaluable tool. However, its reactivity, particularly with

water and acids, necessitates stringent safety protocols and handling procedures to mitigate

risks of fire, explosion, and chemical exposure. This guide provides a comprehensive overview

of the essential safety precautions, handling guidelines, and emergency procedures for the

safe use of sodium borohydride in a research and development setting.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of sodium borohydride is

fundamental to its safe handling. Key quantitative data are summarized in the table below for

easy reference.
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Property Value

Molecular Formula NaBH₄

Molar Mass 37.83 g/mol [1]

Appearance
White to gray-white microcrystalline powder,

often forming lumps[1]

Density 1.074 g/cm³[1]

Melting Point 400 °C (decomposes)[1]

Boiling Point 500 °C (decomposes)[1]

Solubility
Soluble in water (reacts), liquid ammonia,

amines, and pyridine[1]

Hazard Identification and Classification
Sodium borohydride is classified as a hazardous substance with multiple risk factors that

demand careful management.

Hazard Classification GHS Hazard Statement

Water-Reactive

H260: In contact with water releases flammable

gases which may ignite spontaneously.[1][2][3]

[4][5]

Acute Toxicity (Oral) H301: Toxic if swallowed.[1][2][3][4][5]

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage.[1][2][3][4][5]

Acute Toxicity (Dermal) H311: Toxic in contact with skin.[1][3]

Reproductive Toxicity
H360: May damage fertility or the unborn child.

[4][5][6]

Signal Word: Danger[1][4]
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Personal Protective Equipment (PPE)
The selection and consistent use of appropriate PPE are critical to minimizing exposure risks.

The following workflow outlines the decision-making process for PPE selection when working

with sodium borohydride.
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Sodium Borohydride PPE Selection Workflow

Start: Handling
Sodium Borohydride

Are engineering controls
(fume hood, glove box)

in use and functioning properly?

Assess potential for
splashes, dust, or aerosols

Yes

Do not proceed.
Consult supervisor.

No

Eye Protection:
- Safety goggles (minimum)
- Face shield for splash risk

Hand Protection:
- Nitrile or neoprene gloves
- Inspect gloves before use

Body Protection:
- Flame-retardant lab coat

- Full-length pants
- Closed-toe shoes

Is there a risk of
inhalation of dusts or aerosols?

Respiratory Protection:
- Use a NIOSH-approved respirator

- Requires training and fit-testing

Yes

Proceed with work

No

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE when handling sodium borohydride.
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Handling and Storage
Proper handling and storage practices are paramount to preventing accidents.

Handling:

Always handle sodium borohydride in a well-ventilated area, preferably within a chemical

fume hood or a glove box under an inert atmosphere.[1][7]

Avoid contact with skin, eyes, and clothing.[1][3][7][8]

Minimize dust generation and accumulation.[2][7][8]

Keep away from sources of ignition as the reaction with water generates flammable

hydrogen gas.[2][7][8]

Use non-sparking tools when handling the solid.[2][7][8]

Ensure that all containers are properly labeled.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4][8]

Protect from moisture and air, as it is hygroscopic and air-sensitive.[1][3][9] Storage in a

desiccator or dry box is recommended.[1][3]

The container's hazard communication label must clearly state "Water Reactive".[1][3]

Store away from incompatible materials such as oxidizing agents, acids, and chemically

active metals.[1][3][9]

Experimental Protocols
Preparation of a Stabilized Aqueous Sodium
Borohydride Solution
Sodium borohydride reacts with neutral water but is more stable in basic solutions. This

procedure details the preparation of a stabilized aqueous solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b8817699?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2024/1KetoneReduceF22updated.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2024/1KetoneReduceF22updated.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20for%20handling%20Sodium%20Borohydride%20powders.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2024/1KetoneReduceF22updated.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20for%20handling%20Sodium%20Borohydride%20powders.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2024/1KetoneReduceF22updated.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20for%20handling%20Sodium%20Borohydride%20powders.pdf
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Sodium%20Borohydride%20SOP.docx
http://www1.chem.umn.edu/groups/hoye/teaching/Teaching2312HFall2024/1KetoneReduceF22updated.pdf
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20for%20handling%20Sodium%20Borohydride%20powders.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
https://www.chemguide.co.uk/mechanisms/nucadd/reduce.html
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20for%20handling%20Sodium%20Borohydride%20powders.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/SodiumBorohydride.pdf
https://patents.google.com/patent/CN104628552A/en
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www.benchchem.com/product/b8817699?utm_src=pdf-body
https://www.benchchem.com/product/b8817699?utm_src=pdf-body
https://www.benchchem.com/product/b8817699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Sodium borohydride powder

Deionized water

1.0 N Sodium hydroxide (NaOH) solution

Ice-water bath

Wide-mouth Erlenmeyer flask or beaker (at least double the volume of the final solution)

Stir plate and stir bar

Procedure:

Place the desired volume of deionized water into the flask or beaker.

Add a sufficient amount of 1.0 N NaOH to adjust the pH of the water to 10 or higher. This will

significantly slow the decomposition of the sodium borohydride.

Place the container in an ice-water bath and allow the basic solution to cool while stirring.

Slowly and portion-wise, add the pre-weighed sodium borohydride powder to the cold,

stirring basic solution. Be mindful of the exothermic nature of the dissolution and the

evolution of hydrogen gas.

Continue stirring until all the sodium borohydride has dissolved.

Store the solution in a clearly labeled, tightly sealed container.

Detailed Protocol for Quenching Unreacted Sodium
Borohydride
Unreacted sodium borohydride at the end of a reaction must be safely quenched before

workup and disposal. This procedure should be performed in a chemical fume hood.

Materials:
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Reaction mixture containing unreacted sodium borohydride

Isopropanol

Methanol

Deionized water

Addition funnel or syringe pump

Stir plate and stir bar

Ice-water bath

Procedure:

Ensure the reaction flask is in an ice-water bath to manage the exothermic nature of the

quench.

Begin stirring the reaction mixture.

Step 1: Isopropanol Addition. Slowly add isopropanol to the reaction mixture. The rate of

addition should be controlled to maintain a gentle evolution of hydrogen gas. If the bubbling

becomes too vigorous or the temperature rises significantly, stop the addition and allow the

reaction to subside before continuing. Continue adding isopropanol until the gas evolution

ceases.

Step 2: Methanol Addition. After the reaction with isopropanol is complete, slowly add

methanol. Methanol is more reactive than isopropanol and will quench any remaining, less

accessible sodium borohydride. Again, control the addition rate based on the observed gas

evolution.

Step 3: Water Addition.CAUTION: The addition of water can still be very vigorous, even after

the alcohol quenches. Add deionized water dropwise at first, carefully observing the reaction.

If the reaction is manageable, the rate of addition can be slowly increased.

Once the addition of water is complete and no more gas is evolving, allow the mixture to stir

for at least 2 hours to ensure the complete destruction of any residual sodium borohydride.
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The quenched reaction mixture can now be proceed to the workup or be disposed of as

aqueous organic waste according to institutional guidelines.

Sodium Borohydride Quenching Workflow

Start: Quench
Unreacted NaBH4

Cool reaction mixture
in an ice bath

Slowly add isopropanol

Gas evolution ceases?

No

Slowly add methanol

Yes

Gas evolution ceases?

No

CAUTIOUSLY add water dropwise

Yes

Gas evolution ceases?

No

Stir for a minimum of 2 hours

Yes

Proceed to workup
or disposal
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Click to download full resolution via product page

Caption: A stepwise workflow for the safe quenching of unreacted sodium borohydride.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving sodium
borohydride.

Spill Response
The response to a spill depends on its size and location.
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Sodium Borohydride Spill Response Workflow

Spill Occurs

Assess extent of danger
and size of spill

Small Spill (<1 L)

Small

Large Spill (>1 L)

Large

Are you trained to
handle the spill?

Evacuate the area

Call emergency services
and EH&S

Spill Contained

No

Wear appropriate PPE.
Cover with dry lime, sand,

or soda ash.
Collect in a sealed container.

Yes

Dispose of as
hazardous waste

Click to download full resolution via product page

Caption: Decision workflow for responding to a sodium borohydride spill.
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For small spills, if you are trained to do so, wear appropriate PPE, cover the spill with a dry,

non-combustible material like dry lime, sand, or soda ash, and place it in a covered container

for disposal. Do not use water. For large spills, evacuate the area immediately and contact your

institution's emergency services and Environmental Health and Safety (EH&S) department.[1]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[1]

[8] Seek immediate medical attention.[1][8]

Skin Contact

Immediately remove contaminated clothing.[1]

[7] Wipe away excess material with a dry cloth

and then wash the affected area with soap and

plenty of water for at least 15 minutes.[2][8]

Seek immediate medical attention.[1][7]

Inhalation

Move the person to fresh air.[1][7][8] If not

breathing, give artificial respiration.[1][7][8] Seek

immediate medical attention.[1][7][8]

Ingestion

Do NOT induce vomiting.[1][2][8] If the person is

conscious, rinse their mouth with water.[1]

Never give anything by mouth to an

unconscious person.[1][2][8] Seek immediate

medical attention.[1][2][8][9]

Fire Fighting Measures
Extinguishing Media: Use dry graphite, powdered limestone, soda ash, or a Class D fire

extinguisher.

DO NOT USE WATER, carbon dioxide, or foam extinguishers, as sodium borohydride
reacts violently with water to produce flammable hydrogen gas.[9]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective

clothing.[1][9]
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Disposal
All waste containing sodium borohydride, including quenched materials and spill cleanup

debris, must be disposed of as hazardous waste in accordance with local, state, and federal

regulations.[8] Affix a hazardous waste tag to the container as soon as the first drop of waste is

added.[1][8]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug

development professionals can safely harness the synthetic utility of sodium borohydride
while minimizing the risks to themselves, their colleagues, and the surrounding environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8817699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

